Cas no 2138546-98-0 (tert-butyl N-{3-bromo-2-methyl-2-(4-methylpentan-2-yl)oxypropyl}carbamate)

• Product Name: tert-butyl N-{3-bromo-2-methyl-2-(4-methylpentan-2-yl)oxypropyl}carbamate
• CAS No: 2138546-98-0
• MF: C₁₅H₃₀BrNO₃
• MW: 352.307604312897
• CID: 6172124
• PubChem ID: 165493070
• Update Time: 2025-06-28

tert-butyl N-{3-bromo-2-methyl-2-(4-methylpentan-2-yl)oxypropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-bromo-2-methyl-2-(4-methylpentan-2-yl)oxypropyl}carbamate
• 2138546-98-0
• tert-butyl N-{3-bromo-2-methyl-2-[(4-methylpentan-2-yl)oxy]propyl}carbamate
• EN300-1135504

• Inchi： 1S/C15H30BrNO3/c1-11(2)8-12(3)19-15(7,9-16)10-17-13(18)20-14(4,5)6/h11-12H,8-10H2,1-7H3,(H,17,18)
• InChI Key： UVTFAYURTAICDL-UHFFFAOYSA-N
• SMILES： BrCC(C)(CNC(=O)OC(C)(C)C)OC(C)CC(C)C

Computed Properties

• Exact Mass: 351.14091g/mol
• Monoisotopic Mass: 351.14091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-{3-bromo-2-methyl-2-(4-methylpentan-2-yl)oxypropyl}carbamate

tert-butyl N-{3-bromo-2-methyl-2-(4-methylpentan-2-yl)oxypropyl}carbamate: A Comprehensive Overview

tert-butyl N-{3-bromo-2-methyl-2-(4-methylpentan-2-yl)oxypropyl}carbamate, identified by the CAS number 2138546-98-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its intricate structure, has garnered attention in recent scientific research due to its unique properties and versatile functionalities.

The molecular structure of tert-butyl N-{3-bromo-2-methyl-2-(4-methylpentan-2-yl)oxypropyl}carbamate comprises a tert-butyl group attached to a carbamate moiety, which is further linked to a substituted propyl chain containing bromine and a 4-methylpentan-2-yl group. This arrangement imparts the compound with distinct chemical reactivity and physical properties, making it a valuable subject for exploration in fields such as polymer chemistry, drug delivery systems, and advanced materials.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of advanced polymers. Its brominated functionality allows for controlled polymerization reactions, enabling the creation of materials with tailored mechanical and thermal properties. Moreover, the presence of the tert-butyl group enhances the compound's stability under various reaction conditions, making it an ideal candidate for high-throughput chemical synthesis processes.

In the context of pharmaceutical applications, tert-butyl N-{3-bromo-2-methyl-2-(4-methylpentan-2-yl)oxypropyl}carbamate has been investigated for its role in drug delivery systems. The compound's ability to form stable complexes with bioactive molecules has been leveraged to develop targeted drug delivery platforms, enhancing therapeutic efficacy while minimizing side effects.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and carbamate formation reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's reliability for large-scale production and application.

In terms of environmental impact, studies have shown that tert-butyl N-{3-bromo-2-methyl-2-(4-methylpentan-2-yl)oxypropyl}carbamate exhibits biodegradability under specific conditions, reducing its ecological footprint when properly managed. This attribute aligns with current global efforts to develop sustainable chemical processes and materials.

The structural complexity of this compound also presents opportunities for further modification and functionalization. By altering substituents or introducing additional functional groups, chemists can tailor its properties for specialized applications in areas such as sensors, catalysis, and electronic materials.

In conclusion, tert-butyl N-{3-bromo-2-methyl-2-(4-methylpentan-2-yloxy}propyldicarbamate, with its unique combination of structural features and functional groups, continues to be a focal point in cutting-edge research across multiple disciplines. Its versatility and adaptability make it a promising candidate for advancing technological innovations while addressing contemporary challenges in sustainability and efficiency.